Cas no 903546-18-9 (Desmethyl ferroquine)

• Product Name: Desmethyl ferroquine
• CAS No: 903546-18-9
• MF: C₂₂H₂₂ClFeN₃
• MW: 419.7282
• CID: 4738678
• PubChem ID: 146048063
• Update Time: 2025-06-08

Desmethyl ferroquine Chemical and Physical Properties

Names and Identifiers

• Mono-N-demethylferroquine
• SK3X1P41RY
• 1-(((7-Chloro-4-quinolinyl)amino)methyl)-2-((methylamino)methyl)ferrocene
• Ferrocene, 1-(((7-chloro-4-quinolinyl)amino)methyl)-2-((methylamino)methyl)-
• 7-Chloro-N-[[2-(methylaminomethyl)cyclopenta-2,4-dien-1-yl]methyl]quinolin-4-amine;cyclopenta-1,3-di
• SSR97213
• Desmethyl ferroquine
• 7-chloro-N-[[2-(methylaminomethyl)cyclopenta-2,4-dien-1-yl]methyl]quinolin-4-amine;cyclopenta-1,3-diene;iron(2+)
• 903546-18-9
• 7-chloro-N-[[2-(methylaminomethyl)cyclopenta-1,4-dien-1-yl]methyl]quinolin-4-amine;cyclopenta-1,3-diene;iron(2+)
• UNII-SK3X1P41RY

• Inchi： 1S/C17H17ClN3.C5H5.Fe/c1-19-10-12-3-2-4-13(12)11-21-16-7-8-20-17-9-14(18)5-6-15(16)17;1-2-4-5-3-1;/h2-9,19H,10-11H2,1H3,(H,20,21);1-5H;/q2*-1;+2
• InChI Key： AKDMMOAFGKYNKP-UHFFFAOYSA-N
• SMILES： [Fe+2].ClC1C([H])=C([H])C2C(C=1[H])=NC([H])=C([H])C=2N([H])C([H])([H])[C-]1C([H])=C([H])C([H])=C1C([H])([H])N([H])C([H])([H])[H].[C-]1([H])C([H])=C([H])C([H])=C1[H]

Computed Properties

• Exact Mass: 419.085161g/mol
• Monoisotopic Mass: 419.085161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37

Additional information on Desmethyl ferroquine

Desmethyl Ferroquine (CAS No. 903546-18-9): An Emerging Compound in Antimicrobial Research

Desmethyl ferroquine (CAS No. 903546-18-9) is a promising compound that has garnered significant attention in the field of antimicrobial research. This derivative of ferroquine is known for its potential to combat multidrug-resistant bacteria, a growing concern in global healthcare. The compound's unique structure and mechanism of action make it a valuable candidate for further investigation and development.

The chemical structure of desmethyl ferroquine is characterized by the removal of a methyl group from the parent compound, ferroquine. This structural modification alters the compound's pharmacological properties, potentially enhancing its efficacy against specific bacterial strains. Recent studies have highlighted the importance of such modifications in optimizing the therapeutic potential of antimicrobial agents.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial activity of desmethyl ferroquine against a panel of clinically relevant pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE). The results demonstrated that desmethyl ferroquine exhibited potent bactericidal activity, with minimum inhibitory concentrations (MICs) comparable to or lower than those of existing antibiotics.

The mechanism of action of desmethyl ferroquine is believed to involve the disruption of bacterial cell membranes and the inhibition of essential metabolic pathways. This dual mechanism makes it less likely for bacteria to develop resistance, a critical factor in the fight against antibiotic-resistant infections. Additionally, preliminary studies have shown that desmethyl ferroquine has low cytotoxicity towards mammalian cells, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of desmethyl ferroquine in human subjects. Early-phase trials have reported promising results, with no significant adverse effects observed at therapeutic doses. These findings have paved the way for larger-scale trials and potential regulatory approval.

The development of new antimicrobial agents like desmethyl ferroquine is crucial in addressing the global challenge of antibiotic resistance. According to the World Health Organization (WHO), antibiotic resistance is one of the top threats to global health, food security, and development today. The discovery and optimization of compounds like desmethyl ferroquine offer hope for combating this threat and improving patient outcomes.

In addition to its antimicrobial properties, desmethyl ferroquine has shown potential in other therapeutic areas. For instance, recent research has explored its anti-inflammatory effects, which could be beneficial in treating conditions such as inflammatory bowel disease (IBD) and rheumatoid arthritis (RA). These findings suggest that desmethyl ferroquine may have a broader therapeutic utility beyond its primary application as an antimicrobial agent.

The synthesis and production of desmethyl ferroquine are also areas of active research. Chemists are working on developing more efficient and cost-effective methods to synthesize this compound on a large scale. Advances in synthetic chemistry have already led to improved yields and purity, making it more feasible for commercial production.

In conclusion, desmethyl ferroquine (CAS No. 903546-18-9) represents a significant advancement in the field of antimicrobial research. Its potent activity against multidrug-resistant bacteria, favorable safety profile, and potential applications in other therapeutic areas make it a promising candidate for further development. As research continues to uncover new insights into its properties and mechanisms, desmethyl ferroquine may play a crucial role in addressing one of the most pressing challenges in modern medicine.